Cas no 1429309-32-9 (2-(4-Bromo-5-nitro-1H-pyrazol-1-yl)ethanol)

• Product Name: 2-(4-Bromo-5-nitro-1H-pyrazol-1-yl)ethanol
• CAS No: 1429309-32-9
• MF: C₅H₆BrN₃O₃
• MW: 236.023439884186
• MDL: MFCD22690744
• CID: 2092541
• PubChem ID: 75464844
• Update Time: 2025-05-23

2-(4-Bromo-5-nitro-1H-pyrazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-5-nitro-1H-pyrazol-1-yl)ethanol
• 4-bromo-5-nitro-1H-Pyrazole-1-ethanol
• AC-31220
• 1429309-32-9
• AKOS024464666
• CS-0036139
• 2-(4-bromo-5-nitro-pyrazol-1-yl)ethanol
• 2-(4-BROMO-5-NITROPYRAZOL-1-YL)ETHANOL
• DA-39844
• CS2451
• MFCD22690744

• MDL： MFCD22690744
• Inchi： 1S/C5H6BrN3O3/c6-4-3-7-8(1-2-10)5(4)9(11)12/h3,10H,1-2H2
• InChI Key： LOQUSLBXRGRGKO-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1[N+](=O)[O-])CCO

Computed Properties

• Exact Mass: 234.95925g/mol
• Monoisotopic Mass: 234.95925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-(4-Bromo-5-nitro-1H-pyrazol-1-yl)ethanol

2-(4-Bromo-5-nitro-1H-pyrazol-1-yl)ethanol: A Comprehensive Overview

2-(4-Bromo-5-nitro-1H-pyrazol-1-yl)ethanol (CAS No. 1429309-32-9) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with bromine and nitro groups, making it a versatile building block for advanced chemical synthesis. Recent studies have highlighted its role in the development of novel bioactive molecules, particularly in the context of drug discovery and pest control agents.

The synthesis of 2-(4-bromo-5-nitro-1H-pyrazol-1-yl)ethanol involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of bromine and nitro groups at specific positions to achieve the desired substitution pattern. The final step involves the attachment of an ethanol group to the pyrazole ring, which enhances the compound's solubility and bioavailability. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets rigorous quality standards for industrial and academic applications.

One of the most promising applications of 2-(4-bromo-5-nitro-1H-pyrazol-1-yl)ethanol lies in its use as an intermediate in the synthesis of bioactive compounds. Recent studies have demonstrated its ability to act as a precursor for the development of novel antibiotics, antifungal agents, and anticancer drugs. For instance, a study published in *Journal of Medicinal Chemistry* revealed that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms. This finding underscores its potential as a lead compound in antibiotic development.

In addition to its pharmaceutical applications, 2-(4-bromo-5-nitro-1H-pyrazol-1-yli)ethanol has shown promise in agrochemical research. Scientists have explored its role as a precursor for developing new classes of pesticides and herbicides. A recent investigation published in *Pest Management Science* highlighted its ability to enhance the efficacy of existing pest control agents by improving their stability and selectivity. This research suggests that the compound could play a critical role in addressing the growing challenge of pesticide resistance in agricultural systems.

The structural versatility of 2-(4-bromo-)5-nitro-)pyrazol-)ethanol also makes it an attractive candidate for materials science applications. Researchers have investigated its potential as a component in advanced materials such as conductive polymers and sensors. A study featured in *Materials Today* demonstrated that derivatives of this compound can significantly enhance the electrical conductivity of polymer-based materials, making them suitable for use in flexible electronics and wearable devices.

Despite its numerous advantages, the production and handling of 2-(4-bromo-)5-nitro-)pyrazol-)ethanol require careful consideration due to its chemical reactivity. Safety protocols must be adhered to during synthesis and storage to minimize risks associated with exposure. Regulatory bodies have established guidelines to ensure safe handling practices, particularly given its role as an intermediate in various industrial processes.

In conclusion, 2-(4-bromo-)5-nitro-)pyrazol-)ethanol (CAS No. 1429309–32–9) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables it to serve as a valuable building block for developing innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing modern chemistry.